Cas no 1216997-87-3 (2-Amino-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline-d3)

• Product Name: 2-Amino-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline-d3
• CAS No: 1216997-87-3
• MF: C₁₂H₁₃N₅
• MW: 230.28
• CID: 1064360
• Update Time: 2025-06-10

2-Amino-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline-d3 Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline-d3
• 2-Amino-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline-d3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Amino-3,4,8-trimethyl-3H-imidazo4,5-fquinoxaline-d3

Comprehensive Overview of 2-Amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline-d3 (CAS No. 1216997-87-3)

In the realm of isotopic labeling and advanced chemical research, 2-Amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline-d3 (CAS No. 1216997-87-3) stands out as a critical deuterated compound. This molecule, often abbreviated as MeIQx-d3, is a deuterium-labeled analog of the well-studied heterocyclic aromatic amine (HAA) MeIQx. Its unique structure and isotopic labeling make it invaluable in mass spectrometry, metabolic studies, and carcinogenicity research. Researchers frequently seek this compound for its role in quantitative analysis and internal standardization, particularly in food safety and environmental toxicology.

The growing interest in deuterated compounds like MeIQx-d3 aligns with advancements in precision medicine and drug development. As the scientific community prioritizes accurate biomarker detection and low-abundance analyte quantification, this compound’s stability and minimal isotopic effect make it a preferred choice. Its application extends to LC-MS/MS workflows, where it enhances sensitivity and reduces matrix interference. A common query among researchers is how deuterium labeling improves signal-to-noise ratios—this is where MeIQx-d3 excels, offering near-identical chromatographic behavior to its non-deuterated counterpart while enabling precise differentiation.

From a synthetic chemistry perspective, the preparation of 2-Amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline-d3 involves meticulous deuterium incorporation at specific positions, ensuring high isotopic purity (>98%). This process is critical for applications requiring tracer studies or kinetic isotope effect investigations. The compound’s CAS No. 1216997-87-3 is frequently searched in databases like PubChem and Reaxys, reflecting its niche yet essential role in analytical chemistry. Notably, its stability under acidic hydrolysis conditions makes it suitable for studying foodborne HAAs, a hot topic in nutritional toxicology.

Beyond laboratory use, the demand for MeIQx-d3 intersects with broader trends like personalized nutrition and exposure assessment. Public awareness of dietary carcinogens has surged, driving research into mitigation strategies. Here, deuterated internal standards prove indispensable for validating analytical methods in complex matrices (e.g., cooked meats or environmental samples). A frequently asked question is whether deuterated standards degrade over time—this compound’s robust shelf life under recommended storage (-20°C) addresses such concerns.

In summary, 2-Amino-3,4,8-trimethyl-3H-imidazo[4,5-f]quinoxaline-d3 (CAS No. 1216997-87-3) exemplifies the synergy between isotopic chemistry and modern analytics. Its versatility in addressing challenges like method validation, matrix effects, and low-concentration detection ensures its relevance in evolving scientific landscapes. For laboratories focusing on HAAs or deuterium-labeled probes, this compound remains a cornerstone of reliable data generation.